Cas no 2548995-36-2 (1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine)

• Product Name: 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine
• CAS No: 2548995-36-2
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5311996
• PubChem ID: 154583401
• Update Time: 2025-05-26

1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040724928
• F6755-0999
• 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine
• 2548995-36-2
• 2-Cyclopropyl-4-[4-(methylsulfonyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C14H19N5O2S/c1-22(20,21)18-8-6-17(7-9-18)14-13-10-12(11-2-3-11)16-19(13)5-4-15-14/h4-5,10-11H,2-3,6-9H2,1H3
• InChI Key： IQKPARFGFDCNDZ-UHFFFAOYSA-N
• SMILES： C12=CC(C3CC3)=NN1C=CN=C2N1CCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 321.12594604g/mol
• Monoisotopic Mass: 321.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.94±0.30(Predicted)

Additional information on 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine

1-{2-Cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine: A Comprehensive Overview

The compound 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine, identified by the CAS number 2548995-36-2, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a piperazine ring, a methanesulfonyl group, and a pyrazolo[1,5-a]pyrazine moiety with a cyclopropyl substituent, creating a complex yet functional architecture that offers diverse applications in drug discovery.

The core structure of this compound is centered around the piperazine ring, which serves as a versatile scaffold for various pharmacophores. Piperazines are well-known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in the design of bioactive molecules. The presence of the methanesulfonyl group further enhances the compound's chemical reactivity and stability. This group is often utilized in medicinal chemistry to improve the pharmacokinetic properties of drugs, such as increasing their lipophilicity and enhancing their absorption profiles.

The pyrazolo[1,5-a]pyrazine moiety is another critical component of this compound. Pyrazolopyrazines are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The incorporation of a cyclopropyl substituent adds another layer of complexity to the molecule. Cyclopropane rings are known for their unique strain energy and reactivity, which can be exploited to modulate the physical and chemical properties of the compound. Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to enhance bioavailability and target selectivity.

The synthesis of 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrazine ring system through cyclization reactions and the subsequent functionalization with the piperazine moiety. The introduction of the methanesulfonyl group typically involves nucleophilic substitution or coupling reactions under controlled conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinities towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that it may serve as a lead compound for developing novel therapeutics in areas such as oncology, neurodegenerative diseases, and inflammation.

In terms of pharmacological evaluation, preliminary in vitro assays have demonstrated that this compound possesses potent inhibitory activity against several enzymes associated with chronic diseases. For instance, it has shown significant inhibition against matrix metalloproteinases (MMPs), which are key players in cancer metastasis and arthritis progression. Additionally, studies on its cytotoxicity profile indicate that it selectively targets cancer cells while sparing normal cells at therapeutic concentrations.

The development of analogs based on this compound has also been explored to optimize its pharmacokinetic properties. Researchers have focused on modifying substituents at specific positions on the pyrazolo[1,5-a]pyrazine ring to enhance solubility and reduce clearance rates. These efforts have led to several promising candidates that are currently under preclinical evaluation for their efficacy in animal models of disease.

In conclusion, 1-{2-cyclopropylpyrazolo[1,5-a]pyrazin-4-yl}-4-methanesulfonylpiperazine represents a cutting-edge chemical entity with immense potential in drug discovery. Its unique structure, combined with advanced synthetic methodologies and computational tools, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas. As research continues to unfold its full spectrum of biological activities and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.